N-(4-fluorophenyl)-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: N-(4-fluorophenyl)-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H14F2N2OS/c23-17-7-5-14(6-8-17)20-13-28-22(26-20)16-3-1-15(2-4-16)21(27)25-19-11-9-18(24)10-12-19/h1-13H,(H,25,27)
• InChI Key: IGRCWFSLCDZYJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)C3=CC=C(C=C3)F)C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C22H14F2N2OS
• DSSTOX Substance ID: DTXSID701178934
• Molecular Weight: 392.4 g/mol
• CAS RN: 321430-16-4

Description

N-(4-fluorophenyl)-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is a thiazole derivative that belongs to the class of benzamides and has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide is not fully understood. However, it has been suggested that this compound exerts its biological effects by inhibiting the activity of certain enzymes or proteins that are involved in various cellular processes. For example, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a crucial role in various diseases such as cancer and neurodegenerative disorders.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. In vivo studies have also shown that this compound can reduce tumor growth and improve glucose metabolism in diabetic mice.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-fluorophenyl)-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide in lab experiments include its high potency, selectivity, and low toxicity. This compound can be easily synthesized using standard laboratory techniques and can be used as a lead compound for the development of new drugs. However, the limitations of using this compound include its poor solubility in water and its instability under certain conditions, which can affect its biological activity.

Future Directions

There are several future directions for the research on N-(4-fluorophenyl)-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its chemical structure to improve its efficacy and pharmacokinetic properties. Furthermore, this compound can be used in combination with other drugs to enhance its therapeutic effects. Finally, future studies can explore the potential applications of this compound in other scientific fields such as material science and catalysis.

Scientific Research Applications

N-(4-fluorophenyl)-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, diabetes, and inflammation. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.